Cas no 153545-04-1 (Benzyl pyrrolidine-3-carboxylate)

• Product Name: Benzyl pyrrolidine-3-carboxylate
• CAS No: 153545-04-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5776838
• PubChem ID: 13242232
• Update Time: 2025-06-12

Benzyl pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl pyrrolidine-3-carboxylate
• SCHEMBL1001991
• EN300-1229225
• pyrrolidine-3-carboxylic acid benzyl ester
• FT-0751342
• 153545-04-1
• HMWIMQPWNDDSFE-UHFFFAOYSA-N
• A1-15428
• AKOS012332280
• AT32861
• 3-Pyrrolidinecarboxylic acid, phenylmethyl ester
• Benzyl pyrrolidine-3-carboxylate

• Inchi： 1S/C12H15NO2/c14-12(11-6-7-13-8-11)15-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2
• InChI Key： HMWIMQPWNDDSFE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1CNCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 309.0±35.0 °C(Predicted)
• pka: 9.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl pyrrolidine-3-carboxylate

Comprehensive Overview of Benzyl pyrrolidine-3-carboxylate (CAS No. 153545-04-1): Properties, Applications, and Industry Insights

Benzyl pyrrolidine-3-carboxylate (CAS No. 153545-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile molecular structure. This ester derivative, featuring a pyrrolidine ring and a benzyl group, serves as a key intermediate in synthesizing bioactive molecules. Its unique carboxylate functionality enables diverse reactivity, making it valuable for drug discovery and fine chemical production.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their prevalence in FDA-approved drugs and agrochemicals. Researchers frequently search for "Benzyl pyrrolidine-3-carboxylate synthesis" or "CAS 153545-04-1 applications," reflecting growing interest in its synthetic pathways. The compound's balanced lipophilicity and hydrogen-bonding capacity align with modern fragment-based drug design strategies, a hot topic in computational chemistry discussions.

The physicochemical profile of 153545-04-1 reveals a molecular weight of 205.24 g/mol and optimal logP values for blood-brain barrier penetration—a property extensively studied in neurological drug development forums. Analytical techniques like HPLC purification and NMR characterization are commonly associated with this compound in scientific literature, addressing quality control concerns raised by pharmaceutical manufacturers.

Environmental considerations have shaped recent innovations involving Benzyl pyrrolidine-3-carboxylate. Green chemistry databases highlight its potential as a scaffold for biodegradable materials, responding to searches for "sustainable heterocyclic compounds." The pyrrolidine carboxylate moiety's metabolic stability also makes it relevant to discussions about prodrug design, a trending subject in medicinal chemistry webinars.

Supply chain analytics indicate rising global procurement of CAS 153545-04-1, particularly from specialty chemical distributors emphasizing "high-purity research chemicals." Regulatory-compliant documentation packages for this compound now rank among top-queried items in laboratory procurement platforms, reflecting industry emphasis on traceability and safety standards.

Technical forums frequently address the compound's stereochemical considerations, as the 3-position carboxylate configuration influences biological activity. This aligns with growing academic interest in "chiral pyrrolidine derivatives"—a search term showing 120% year-over-year growth in chemistry databases. The benzyl protecting group strategy remains a focal point in synthetic methodology papers referencing this material.

Emerging applications in peptide mimetics design have expanded the relevance of Benzyl pyrrolidine-3-carboxylate in bioconjugation research. Patent analysis reveals its incorporation in novel kinase inhibitor architectures, addressing frequent queries about "small molecule pharmacophores." The compound's compatibility with microwave-assisted synthesis techniques also features prominently in recent process chemistry literature.

Quality benchmarks for 153545-04-1 now include stringent residual solvent specifications, responding to pharmaceutical industry concerns. Analytical method development papers increasingly reference this compound when discussing LC-MS quantification protocols for nitrogen-containing heterocycles—a technical subject gaining traction in analytical chemistry circles.

The compound's thermal stability profile (typically stable below 150°C) makes it relevant to discussions about high-temperature reaction optimization. Process chemists frequently search for "pyrrolidine ester stability" data, reflecting industrial needs for robust synthetic protocols. This aligns with broader industry trends toward continuous flow chemistry applications.

In material science contexts, the benzyl-protected carboxylate group's orthogonal reactivity enables its use in polymer functionalization strategies. Technical forums show increasing interest in its potential for creating smart materials, particularly in response to nanotechnology advancements. This application area addresses frequent searches for "functional heterocyclic monomers" in materials science databases.